1-(6-Amino-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one hydrochloride
Overview
Description
“1-(6-Amino-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one hydrochloride” is a chemical compound with the CAS Number: 1235441-74-3 . Its IUPAC name is 1-acetyl-1,2,3,4-tetrahydro-6-quinolinamine hydrochloride . The compound has a molecular weight of 226.71 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14N2O.ClH/c1-8(14)13-6-2-3-9-7-10(12)4-5-11(9)13;/h4-5,7H,2-3,6,12H2,1H3;1H . This code represents the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Medicinal Chemistry: Drug Development
This compound serves as a valuable intermediate in medicinal chemistry for the synthesis of potential therapeutic agents. Its structure is conducive to modifications that can lead to the development of new drugs with improved pharmacokinetic and pharmacodynamic profiles .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound is utilized in enzyme inhibition studies to understand enzyme mechanisms and to design inhibitors that can regulate enzyme activity, which is crucial for disease treatment and understanding metabolic pathways .
Pharmacology: Pharmacokinetic Analysis
Pharmacologists use this compound to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining the drug’s behavior within the body and optimizing its efficacy and safety .
Organic Chemistry: Synthesis of Heterocyclic Compounds
Organic chemists employ this compound as a building block for synthesizing various heterocyclic compounds. Heterocycles are a fundamental component of many pharmaceuticals and organic materials due to their diverse chemical reactivity .
Analytical Chemistry: Chromatography and Spectroscopy
Analytical chemists use this compound as a standard or reference material in chromatographic and spectroscopic methods. These techniques are vital for the qualitative and quantitative analysis of chemical substances .
Materials Science: Organic Electronic Materials
In materials science, this compound’s derivatives can be explored for their electronic properties, potentially leading to the development of organic electronic materials such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs) .
Safety and Hazards
properties
IUPAC Name |
1-(6-amino-3,4-dihydro-2H-quinolin-1-yl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O.ClH/c1-8(14)13-6-2-3-9-7-10(12)4-5-11(9)13;/h4-5,7H,2-3,6,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISTCDMNQNQBJEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=CC(=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Amino-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one hydrochloride | |
CAS RN |
1235441-74-3 |
Source
|
| Record name | Ethanone, 1-(6-amino-3,4-dihydro-1(2H)-quinolinyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1235441-74-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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